1-(Diphenylmethylene)-2-(quinolin-6-yl)hydrazine

• Molecular Formula: C22H17N3
• Molecular Weight: 323.4 g/mol
• IUPAC Name: N-(benzhydrylideneamino)quinolin-6-amine
• InChI: InChI=1S/C22H17N3/c1-3-8-17(9-4-1)22(18-10-5-2-6-11-18)25-24-20-13-14-21-19(16-20)12-7-15-23-21/h1-16,24H
• InChI Key: KAOXMCSYSOCBEH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=NNC2=CC3=C(C=C2)N=CC=C3)C4=CC=CC=C4

Description

1-(Diphenylmethylene)-2-(quinolin-6-yl)hydrazine is a useful research compound. Its molecular formula is C22H17N3 and its molecular weight is 323.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a suspension of quinolin-6-yl trifluoromethanesulfonate (40 g, 0.14 mol), benzophenone hydrazone (35.6 g, 0.18 mol), cesium carbonate (74 g, 0.23 mol) and 1,1′-bis(diphenylphosphino)ferrocene (2.5 g, 4.5 mmol) in degassed toluene (1 L) was added palladium acetate (0.013 g, 0.058 mmol). The resultant mixture was heated to 90° C. under a nitrogen atmosphere. After 16 h, the mixture was concentrated in vacuo and the residue was purified via silica gel column chromatography (EtOAc/pet ether) to provide 1-(diphenylmethylene)-2-(quinolin-6-yl)hydrazine (32 g, 68.6% yield). 1H-NMR (300 MHz, DMSO-d6) δ 9.22 (s, 1H), 8.58 (t, J=1.8 Hz, 1H), 8.13 (d, J=3.6 Hz, 1H), 7.80 (d, J=3.6 Hz, 1H), 7.61 (d, J=3.9 Hz, 1H), 7.59-7.51 (m, 4H), 7.50 (d, J=3.6 Hz, 2H), 7.33-7.39 (m, 6H); MS (ESI) m/z: 324 (M+H+).